Cas no 682-76-8 (Phosphonic acid, ethenyl-, dibutyl ester)

• Product Name: Phosphonic acid, ethenyl-, dibutyl ester
• CAS No: 682-76-8
• MF: C₁₀H₂₁O₃P
• MW: 220.24570441246
• CID: 393433
• PubChem ID: 12447819
• Update Time: 2025-04-19

Phosphonic acid, ethenyl-, dibutyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, ethenyl-, dibutyl ester
• 1-[butoxy(ethenyl)phosphoryl]oxybutane
• 682-76-8
• DTXSID90498699
• DIBUTYL ETHENYLPHOSPHONATE
• SCHEMBL777116
• dibutyl vinylphosphonate

• Inchi： 1S/C10H21O3P/c1-4-7-9-12-14(11,6-3)13-10-8-5-2/h6H,3-5,7-10H2,1-2H3
• InChI Key： WAHXDGYCAZAQPZ-UHFFFAOYSA-N
• SMILES： P(C=C)(=O)(OCCCC)OCCCC

Computed Properties

• Exact Mass: 220.12293
• Monoisotopic Mass: 220.12283153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 3.95640